1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8-Hexadecafluorooctane

• CAS No.: 2070-78-2
• Molecular Formula: C8H2F16
• Molecular Weight: 402.08 g/mol
• IUPAC Name: 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8-hexadecafluorooctane
• InChI: InChI=1S/C8H2F16/c9-1-2(10,11)3(12,13)4(14,15)5(16,17)6(18,19)7(20,21)8(22,23)24/h1H2
• InChI Key: MZEWTRVTJJVHCA-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)F

Description

1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8-Hexadecafluorooctane is a perfluorinated compound characterized by the replacement of hydrogen atoms with fluorine atoms in an octane backbone. This compound is known for its high thermal stability, chemical inertness, and unique physical properties, making it valuable in various industrial and scientific applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8-Hexadecafluorooctane can be synthesized through the electrochemical fluorination of octane in the presence of hydrogen fluoride. This process involves the application of an electric current to induce the replacement of hydrogen atoms with fluorine atoms.

Industrial Production Methods: The industrial production of this compound typically involves large-scale electrochemical fluorination reactors. These reactors operate under controlled conditions to ensure the complete fluorination of the octane substrate, resulting in a high-purity product.

Chemical Reactions Analysis

Types of Reactions: 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8-Hexadecafluorooctane is known for its chemical inertness, meaning it does not readily undergo common chemical reactions such as oxidation, reduction, or substitution. This inertness is due to the strong carbon-fluorine bonds and the shielding effect of the fluorine atoms.

Common Reagents and Conditions: Given its inert nature, this compound does not react with most common reagents under standard conditions. it can be subjected to high-energy processes, such as plasma treatment, to induce reactions.

Major Products Formed: Due to its stability, this compound does not typically form reaction products under standard conditions. High-energy processes may lead to the formation of partially fluorinated compounds or other fluorinated byproducts.

Scientific Research Applications

1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8-Hexadecafluorooctane has a wide range of applications in scientific research due to its unique properties:

Chemistry: Used as a solvent for highly reactive species and in the synthesis of other fluorinated compounds.

Biology: Employed in studies involving perfluorinated compounds and their interactions with biological systems.

Medicine: Investigated for its potential use in medical imaging and as a component in oxygen carriers.

Industry: Utilized in the production of high-performance lubricants, coatings, and surfactants.

Mechanism of Action

The mechanism by which 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8-Hexadecafluorooctane exerts its effects is primarily related to its physical properties rather than chemical reactivity. Its high thermal stability and chemical inertness make it an excellent candidate for applications requiring resistance to harsh conditions. The molecular targets and pathways involved are typically related to its interactions with other materials rather than biological systems.

Comparison with Similar Compounds

Perfluorooctane: Another perfluorinated compound with similar properties but a different molecular structure.

Perfluorodecalin: Known for its use in medical applications and as a blood substitute.

Perfluorohexane: Used in various industrial applications due to its chemical stability and low surface tension.

Uniqueness: 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8-Hexadecafluorooctane stands out due to its specific molecular structure, which provides a unique combination of thermal stability, chemical inertness, and physical properties. This makes it particularly valuable in applications where other perfluorinated compounds may not perform as effectively.